Cas no 1261476-08-7 (2,2'-Dichloro-3'-(difluoromethyl)propiophenone)

• Product Name: 2,2'-Dichloro-3'-(difluoromethyl)propiophenone
• CAS No: 1261476-08-7
• MF: C₁₀H₈Cl₂F₂O
• MW: 253.072728157043
• CID: 4986053
• Update Time: 2025-06-10

2,2'-Dichloro-3'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dichloro-3'-(difluoromethyl)propiophenone

• Inchi： 1S/C10H8Cl2F2O/c1-5(11)9(15)6-3-2-4-7(8(6)12)10(13)14/h2-5,10H,1H3
• InChI Key： SQKPTULJDJCARF-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=C(C(F)F)C=1Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Additional information on 2,2'-Dichloro-3'-(difluoromethyl)propiophenone

Comprehensive Overview of 2,2'-Dichloro-3'-(difluoromethyl)propiophenone (CAS No. 1261476-08-7)

2,2'-Dichloro-3'-(difluoromethyl)propiophenone (CAS No. 1261476-08-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique difluoromethyl and dichloro functional groups, plays a pivotal role in the synthesis of advanced materials and bioactive molecules. Its molecular structure, combining halogenated and fluorinated moieties, makes it a valuable building block for researchers exploring novel chemical entities.

The growing interest in fluorinated compounds like 2,2'-Dichloro-3'-(difluoromethyl)propiophenone stems from their enhanced stability, bioavailability, and metabolic resistance—properties highly sought after in modern drug discovery. Recent trends in green chemistry and sustainable synthesis have further amplified the demand for such intermediates, as they often enable more efficient and environmentally friendly routes to complex molecules. Researchers frequently inquire about its synthetic applications, reaction mechanisms, and safety profiles, reflecting its relevance in cutting-edge scientific endeavors.

One of the most common questions surrounding CAS No. 1261476-08-7 pertains to its role in pesticide development. The difluoromethyl group, in particular, is known to enhance the biological activity of agrochemicals, making this compound a key candidate for next-generation crop protection agents. Additionally, its potential in pharmaceutical intermediates is underscored by its ability to modulate the physicochemical properties of drug candidates, such as lipophilicity and membrane permeability.

From a technical perspective, 2,2'-Dichloro-3'-(difluoromethyl)propiophenone is often discussed in the context of cross-coupling reactions and catalytic transformations. Its halogenated aromatic structure allows for versatile functionalization, enabling chemists to tailor its reactivity for specific applications. Recent publications have highlighted its utility in palladium-catalyzed reactions, a hot topic in synthetic organic chemistry due to its efficiency and selectivity.

Another area of interest is the compound's spectroscopic characterization. Advanced techniques like NMR, HPLC, and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring its suitability for high-precision applications. Laboratories focusing on quality control and analytical method development frequently reference this compound as a benchmark for method validation.

In the realm of material science, 2,2'-Dichloro-3'-(difluoromethyl)propiophenone has shown promise as a precursor for functional polymers and advanced coatings. Its ability to introduce fluorine atoms into polymer backbones can impart desirable properties such as thermal stability, chemical resistance, and low surface energy—traits critical for industries ranging from electronics to automotive.

As the scientific community continues to explore the boundaries of halogen-fluorine synergy, compounds like CAS No. 1261476-08-7 remain at the forefront of innovation. Whether in drug design, agrochemical formulation, or material engineering, its multifaceted applications underscore its importance in contemporary research and industrial processes.